Ethanone, 1-[4-fluoro-2-(methylamino)phenyl]-2-(methylsulfinyl)-

• CAS No.: 154639-75-5
• Molecular Formula: C10H12FNO2S
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 1-[4-fluoro-2-(methylamino)phenyl]-2-methylsulfinylethanone
• InChI: InChI=1S/C10H12FNO2S/c1-12-9-5-7(11)3-4-8(9)10(13)6-15(2)14/h3-5,12H,6H2,1-2H3
• InChI Key: CQBGMEVMWSNQLD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)F)C(=O)CS(=O)C

Description

Ethanone, 1-[4-fluoro-2-(methylamino)phenyl]-2-(methylsulfinyl)- is a useful research compound. Its molecular formula is C10H12FNO2S and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of t-butyl 4-fluoro-2-methylaminobenzoate (28.9 g) in dimethylsulphoxide (133 ml) was added to a solution of potassium t-butoxide (72.2 g) in dimethylsulphoxide (300 ml) at ambient temperature under nitrogen. The stirred mixture was heated at 50° for eight hours and then cooled to ambient temperature. Water (1300 ml) was added to the mixture whilst maintaining the temperature below 35°. Extraction with trichloromethane and evaporation of the extract in vacuo gave 1-(4-fluoro-2-methylaminophenyl)-2-methylsulphinylethanone, m.p. 129°-134°.

Synthesis routes and methods II

Procedure details

A solution of 3-chloroperoxybenzoic acid (3.49 g) in dichloromethane (80 ml) was added to a stirred solution of 1-(4-fluoro-2-methylaminophenyl)-2(methylthio)ethanone (4.3 g), prepared in a similar manner to that described in Example 2, in dichloromethane (75 ml) under nitrogen over 15 minutes whilst maintaining the temperature below 25°. The mixture was stirred for a further 2 hours at ambient temperature. The solution was washed with saturated aqueous sodium hydrogen carbonate solution (3×50 ml) an evaporated in vacuo to give a solid product. Crystallisation from toluene gave 1-(4-fluoro-2-methylaminophenyl)-2-methylsulphinylethanone, m.p. 137°-138°.